Cas no 83834-59-7 (2-ethylhexyl (2E)-3-(4-methoxyphenyl)prop-2-enoate)

2-ethylhexyl (2E)-3-(4-methoxyphenyl)prop-2-enoate structure

83834-59-7 structure

Product Name:2-ethylhexyl (2E)-3-(4-methoxyphenyl)prop-2-enoate

CAS No:83834-59-7

Molecular Formula:C₁₈H₂₆O₃

Molecular Weight:290.397245883942

MDL:MFCD00072582

CID:90860

PubChem ID:5355130

2-ethylhexyl (2E)-3-(4-methoxyphenyl)prop-2-enoate Properties

Names and Identifiers

- (E)-2-Ethylhexyl 3-(4-methoxyphenyl)acrylate
- Isooctyl p-methoxycinnamate
- 2-Ethylhexyl (trans)-4-methoxycinnamate
- 2-ETHYLHEXYL TRANS-4-METHOXYCINNAMATE
- 4-MethoxycinnaMic Acid 2-Ethylhexyl Ester
- 2-ethylhexyl (2E)-3-(4-methoxyphenyl)prop-2-enoate
- 2-Propenoic acid, 3-(4-methoxyphenyl)-, 2-ethylhexyl ester, (E)- (ZCI)
- Premium Age Protector
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- Pretty by Flormar BB 001 Light
- HY-B1234
- Esika PRO HD COLOR MATTE HIGH DEFINITION COLOR SPF 20FUCSIA PINK MATE-PURPLE
- FACE IT AQUA TINTED32800421
- EFFET PARFAIT ROUGE AMPLIFIERAMPLIFYING SPF 15 (SALMON ESSENTIAL)-ORANGE
- ESIKA PRO PERFECT MATCH VOLUMEN(ROSA DESEO)-RED
- flormar PERFECT COVERAGE FOUNDATION SUNSCREEN BROAD SPECTRUM SPF 15 107 Natural Ivory
- Octyl 4-methoxycinnamic acid
- DTXSID1025302
- ESIKA PRO PERFECT MATCH VOLUMEN(ROJO PASION)-RED
- Long Last Makeup 01
- TOM FORD TRACELESS FOUNDATIONSPF 15
- 4Y5P7MUD51
- MINERALIZESATIN FOUNDATION SPF 15 FOUNDATION
- SHISEIDO FUTURE LX TOTAL RADIANCE FOUNDATION ERose 2
- Ethylhexyl Methoxycinnamate, Butyl Methoxydibenzoylmethane, Benzophenone3
- 83834-59-7
- RESILIENCE LIFTFIRMING SCULPTING FACE AND NECK SPF15 FOR DRY SKIN
- CY HYDRAFULL LABIAL HIDRATANTE FULL COLOR FPS 15Fucsia/Red
- Alix AvienVegan CC Cream
- 2-Ethylhexyl trans-4-methoxycinnamate, 98%, contains 500-1000 ppm BHT as stabilizer
- (E)-2-Ethylhexyl3-(4-methoxyphenyl)acrylate
- Eusolex 2292
- EFFET PARFAIT ROUGE AMPLIFIERAMPLIFYING SPF 15 (ROSE DAMOUR)-PINK
- ETHYLHEXYL P-METHOXYCINNAMATE [VANDF]
- SHISEIDO FUTURE LX TOTAL RADIANCE FOUNDATION ERose 3
- Pretty by Flormar Weigthless Foundation 013 Caramel
- Esika PRO HD LONGWEAR LONG-LASTING HIGH-DEFINITION COLOR SPF 20ROJO FIESTA-RED
- DIORSKIN NUDE AIR Nude Healthy Glow Ultra-Fluid Serum Foundation with Sunscreen Broad Spectrum SPF25021 Linen
- Uvinul MC 80
- SHISEIDO FUTURE LX TOTAL RADIANCE FOUNDATION ENeutral 4
- ESIKA PRO MULTI-GLOSS DUAL WITH TRIPLE GLOSS EFFECT SPF 15(ROSA)-PINK
- MACSELECT TINT SPF 15
- flormar PERFECT COVERAGE FOUNDATION SUNSCREEN BROAD SPECTRUM SPF 15 116 Deep Tan
- DIORSKIN NUDE AIR Nude Healthy Glow Ultra-Fluid Serum Foundation with Sunscreen Broad Spectrum SPF25060 Mocha
- DIORSKIN NUDE AIR Nude Healthy Glow Ultra-Fluid Serum Foundation with Sunscreen Broad Spectrum SPF25050 Dark Beige
- Alix AvienVegan Matte Foundation
- OCTINOXATE [WHO-DD]
- No7 Lift and Luminate Foundation Sunscreen Broad Spectrum SPF 15 Cool Beige
- Esika PRO HD LONGWEAR LONG-LASTING HIGH-DEFINITION COLOR SPF 20MARRON HAVANA-BROWN
- Hydrating Facial SPF 15 Mix Normal Skin
- SMR001550370
- flormar CC Magical Color Effect Color Correcting Cream Sunscreen Broad Spectrum SPF 15 CC02
- Intervene Makeup Broad Spectrum Sunscreen SPF 15 Soft Cream
- Uvinul MC80
- Esika PRO HD LONGWEAR LONG-LASTING HIGH-DEFINITION COLOR SPF 20ROSA FIORELLE-PINK
- LBEL EFFET PARFAIT filling effect foundation SPF 10-CLAIRE 4
- CLE DE PEAU BEAUTE REFINING FLUID FOUNDATIONO10
- ESIKA PRO PERFECT MATCH VOLUMEN(ROJO RADIANT)-RED
- True Color Flawless Cream To Powder Foundation SPF15
- Pretty by Flormar Cover up Foundation 003 Light Ivory
- Pretty by Flormar Cover up Foundation 007 Neutral
- LBEL EFFET PARFAIT filling effect foundation SPF 10-CLAIRE 1
- Tox21_302576
- CCG-267384
- Rimmel BB Cream Beauty BalmMedium
- Rimmel BB Cream Beauty BalmLight
- MICRO RETOUCHINGN203 NATURAL BEIGE SPF50
- OCTINOXATE [USP-RS]
- Skin Caviar Foundation Sunscreen SPF 15-Soleil Peche
- CS-4732
- Intervene Makeup SPF 15
- UV MILD SUN BLOCK
- Esika PRO HD LONGWEAR LONG-LASTING HIGH-DEFINITION COLOR SPF 20VINO CAUTIVANTE-PURPLE
- Flormar Mattifying BB 01 Fair
- Maybelline New York Master Prime By Face Studio Primer Broad Spectrum SPF 30 Sunscreen
- FIRMING AND MOISTURIZINGBODY
- Loreal Paris Infallible Longwear Shaping Stick Foundation SPF 27
- Flawless Finish Bare Perfection Makeup SPF 8 Beige
- Flormar Smooth Touch Foundation 07 Golden Neutral
- ESIKA PRO MULTI-GLOSS Dual with triple gloss effect SPF 15(FRESA)-RED
- No7 Protect and Perfect Foundation Sunscreen Broad Spectrum SPF 15 Wheat
- SHISEIDO FUTURE LX TOTAL RADIANCE FOUNDATION EGolden 3
- Satin SatisfactionLip Color
- Flormar CC 04 Anti Fatigue
- Octinoxate [USAN]
- No7 Lift and Luminate Foundation Sunscreen Broad Spectrum SPF 15 Cool Vanilla
- ESIKA PRO PERFECT MATCH VOLUMEN(DURAZNO AMOR)-ORANGE
- Pretty by Flormar Weigthless Foundation 002 Pink Porcelain
- Lancome Paris Renergie Lift Makeup Broad Spectrum SPF 26 Sunscreen
- ESIKA PRO MULTI-GLOSS Dual with triple gloss effect SPF 15(ROSA)-RED
- OCTINOXATE [ORANGE BOOK]
- Intervene Makeup SPF 15 Soft Honey
- ESIKA PRO PERFECT MATCH VOLUMEN(ROSE BLOOM)-RED
- flormar REBORN BB SUNSCREEN BROAD SPECTRUM SPF 30 CP10 Classic Beige
- flormar PERFECT COVERAGE FOUNDATION SUNSCREEN BROAD SPECTRUM SPF 15 108 Honey
- DIORSKIN NUDE AIR Nude Healthy Glow Ultra-Fluid Serum Foundation with Sunscreen Broad Spectrum SPF25
- GR TOTAL COVER 2 in 1 Foundation and Concealer SPF 15
- AS-11708
- MLS004773966
- Flormar Smooth Touch Foundation 09 Golden Beige
- Pretty by Flormar Cover up Foundation 010 Sand
- 2-Ethylhexyl methoxycinnamate
- NSC 26466
- Pretty by Flormar BB 005 Natural Beige
- sunscreen sprays
- TONYMOLY KISS KISS LIP ESSENCE BALM
- ESIKA PRO PERFECT MATCH VOLUMEN(CAFE MISTERIO)-BROWN
- OCTINOXATE [INN]
- Flawless Finish Bare Perfection Makeup SPF 8 Honey
- OCTYL METHOXYCINNAMATE 7.5%, OCTINOXATE, Octyl Methoxycinnamate, Octyl Methoxycinnamate (2-ethylhexyl trans-4-methoxycinnamate)
- s5320
- Bebak Sun Protection
- Flawless Finish Bare Perfection Makeup SPF 8 Toasty Beige
- ESIKA PRO PERFECT MATCH VOLUMEN(VINO CALIENTE)-PURPLE
- Flawless Finish Bare Perfection Makeup SPF 8 Honey Beige
- Pretty by Flormar Cover up Foundation 012 Amber
- ESIKA PRO PERFECT MATCH VOLUMEN(CEREZA SEXY)-PINK
- Octinoxate, United States Pharmacopeia (USP) Reference Standard
- EFFET PARFAIT ROUGE AMPLIFIERAMPLIFYING SPF 15 (VIN CHIC)-BROWN
- Flormar Smooth Touch Foundation 01 Porcelain
- GR LONGSTAY Matte Face Powder SPF 15
- Ultra Color RichMoisture Seduction
- Pretty by Flormar Mattifying Foundation 001 Porcelain
- No7 Stay Perfect Foundation Sunscreen Broad Spectrum SPF 15 Cool Vanilla
- Flawless Finish Bare Perfection Makeup SPF 8 Camellia
- CLE DE PEAU BEAUTE RADIANT FOUNDATIONBEIGE
- No7 Lift and Luminate Foundation Sunscreen Broad Spectrum SPF 15 Deeply Honey
- EFFET PARFAIT ROUGE AMPLIFIERAMPLIFYING SPF 15 (GENUINE ROUGE)-RED
- ESIKA PRO MULTI-GLOSS Dual with triple gloss effect SPF 15(FUCSIA)-PURPLE
- 4-Methoxycinnamic Acid Octyl Ester
- NCGC00181309-01
- ESIKA PRO MULTI-GLOSS Dual with triple gloss effect SPF 15(DIAMANTE ROSA)-PINK
- flormar PERFECT COVERAGE FOUNDATION SUNSCREEN BROAD SPECTRUM SPF 15 106 Classic Ivory
- CAS-83834-59-7
- Octyl methoxycinnamate
- ESIKA PRO MULTI-GLOSS DUAL WITH TRIPLE GLOSS EFFECT SPF 15(RUBI)-PINK
- LBEL FILLING EFFECT FOUNDATION SPF 10(OBSCURE 9)-BROWN
- Skin Caviar Foundation Sunscreen SPF 15-Warm Beige
- NSC26466
- Ethylhexyl methoxycinnamate
- Esika PRO HD LONGWEAR LONG-LASTING HIGH-DEFINITION COLOR SPF 20FUCSIA VIBRANTE-PINK
- La Prairie Concealer-Foundation Sunscreen SPF 15 MOCHA
- NS00013675
- ESIKA PRO PERFECT MATCH VOLUMEN(FUCSIA SENSUAL)-PINK
- flormar PERFECT COVERAGE FOUNDATION SUNSCREEN BROAD SPECTRUM SPF 15 104 Vanille Eclat
- LBEL REPLENISHING FOUNDATION SPF 14(CLAIRE 4)-BEIGE
- NCGC00160623-03
- Flawless Finish Bare Perfection Makeup SPF 8 Perfect Beige
- No7 Lift and Luminate Foundation Sunscreen Broad Spectrum SPF 15 Warm Beige
- Intervene Makeup SPF 15 Soft Toast
- celesty colors special edition with ALIX AVIENANTI-AGING FOUNDATION
- CLE DE PEAU BEAUTE RADIANT FOUNDATIONIVORY
- OCTINOXATE [USP MONOGRAPH]
- Neo heliopan, type AV
- Flormar Smooth Touch Foundation 04 Ivory
- Skin Caviar Foundation Sunscreen SPF 15-Warm Ivory
- No7 Lift and Luminate Foundation Sunscreen Broad Spectrum SPF 15 Cool Ivory
- Flormar Smooth Touch Foundation 12 Amber
- Tanning Sunscreen SPF 4Daylogic
- La Creme Plus
- Pretty by Flormar Mattifying Foundation 002 Pink Porcelain
- flormar REBORN BB SUNSCREEN BROAD SPECTRUM SPF 30 CP16 Beige
- Esika PRO HD LONGWEAR LONG-LASTING HIGH-DEFINITION COLOR SPF 20PIMIENTA CALIENTE-RED
- Fresh Mint Moisturizing Sunscreen Lip Balm SPF 15
- Detoxifying Day Cream Rich
- SHISEIDO THE SKINCARE PROTECTIVE LIP CONDITIONER
- Tox21_201327
- Teint Miracle Octinoxate Sunscreen Broad Spectrum SPF 15
- Jeescreen omc
- CalciumRepair
- Skin Caviar Concealer-Foundation Sunscreen SPF 15 PECHE
- True Color Ideal Nude Matte Foundation SPF20
- Ultra Color RichCool Bliss
- Pretty by Flormar Mattifying Foundation 005 Soft Beige
- flormar REBORN BB SUNSCREEN BROAD SPECTRUM SPF 30 CP04 Rich Beige
- No7 Stay Perfect Foundation Sunscreen Broad Spectrum SPF 15 Warm Ivory
- EFFET PARFAIT ROUGE AMPLIFIERAMPLIFYING SPF 15 (MALBEC)-BROWN
- flormar PERFECT COVERAGE FOUNDATION SUNSCREEN BROAD SPECTRUM SPF 15 103 Creamy Beige
- Intervene Makeup Broad Spectrum Sunscreen SPF 15 Soft Tan
- Flormar Lip Moisturizer Orange Sunscreen Broad Spectrum SPF 15
- ESIKA PRO PERFECT MATCH VOLUMEN(FRESA TENTACION)-RED
- Pretty by Flormar Weigthless Foundation 009 Golden Beige
- Flormar Perfect Coverage Foundation 118 Dark Brown
- Healthy Makeup
- True Color Flawless Liquid Foundation SPF15
- EFFET PARFAIT ROUGE AMPLIFIERAMPLIFYING SPF 15 (ROMANCE)-PINK
- Alix Avien
- DB09496
- No7 Lift and Luminate Foundation Sunscreen Broad Spectrum SPF 15 Latte
- Purminerals 4-in-1 14-Hour Wear Foundation Broad Spectrum SPF 15 (DEEP)
- Pretty by Flormar Cover up Foundation 001 Porcelain
- Purminerals 4-in-1 14-Hour Wear Foundation Broad Spectrum SPF 15 (DEEPER)
- EFFET PARFAIT ROUGE AMPLIFIERAMPLIFYING SPF 15 (FUCSIA SPLENDIDE)-PINK
- ESIKA PRO PERFECT MATCH VOLUMEN(CORAL SEDUCTOR)-PINK
- ESIKA PRO MULTI-GLOSS DUAL WITH TRIPLE GLOSS EFFECT SPF 15(CHAMPAGNE)-BEIGE
- 2-PROPENOIC ACID, 3-(4-METHOXYPHENYL)-, 2-ETHYLHEXYL ESTER, (E)-
- ultra color absolute
- Tox21_111942
- Pretty by Flormar Weigthless Foundation 007 Neutral
- Flormar Lip Moisturizer Apple Sunscreen Stick Broad Spectrum SPF 15
- SHISEIDO FUTURE LX TOTAL RADIANCE FOUNDATION ERose 4
- Intervene Makeup SPF 15 Soft Shell
- Pretty by Flormar Weigthless Foundation 006 Beige
- DTXSID9047205
- SHISEIDO FUTURE LX TOTAL RADIANCE FOUNDATION EGolden 2
- CLE DE PEAU BEAUTE RADIANT FOUNDATIONOCHER
- Flormar Mattifying BB 02 Fair Light
- La Prairie Concealer-Foundation Sunscreen SPF 15 SATIN NUDE
- SR-01000883955
- Detoxifying Day Cream Regular
- CS-0031468
- 1ST3409
- HY-B1234A
- 2-ETHYLHEXYL-TRANS-4-METHOXYCINNAMATE
- +Expand
- MDL： MFCD00072582
- InChIKey： YBGZDTIWKVFICR-JLHYYAGUSA-N
- Inchi： 1S/C18H26O3/c1-4-6-7-15(5-2)14-21-18(19)13-10-16-8-11-17(20-3)12-9-16/h8-13,15H,4-7,14H2,1-3H3/b13-10+
- SMILES： C(/C1C=CC(OC)=CC=1)=C\C(=O)OCC(CC)CCCC

Computed Properties

Exact Mass: 290.188
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 10
Monoisotopic Mass: 290.188
Heavy Atom Count: 21
Complexity: 304
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.3
Topological Polar Surface Area: 35.5A^2

Experimental Properties

LogP: 4.46800
PSA: 35.53000
Refractive Index: n20/D 1.545(lit.)
Boiling Point: 198-200 °C/3 mmHg(lit.)
Melting Point: No data available
Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c
Color/Form: Oil
Solubility: Not determined
Density: 1.011 g/mL at 25 °C(lit.)

2-ethylhexyl (2E)-3-(4-methoxyphenyl)prop-2-enoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0055A9-25g	(E)-2-Ethylhexyl 3-(4-methoxyphenyl)acrylate	83834-59-7	98+%	25g	$12.00	2024-04-21
A2B Chem LLC	AC39329-25g	(E)-2-Ethylhexyl 3-(4-methoxyphenyl)acrylate	83834-59-7	98+%	25g	$11.00	2024-04-19
Aaron	AR0055IL-5g	(E)-2-Ethylhexyl 3-(4-methoxyphenyl)acrylate	83834-59-7	98%	5g	$5.00
Ambeed	A932097-25g	(E)-2-Ethylhexyl 3-(4-methoxyphenyl)acrylate	83834-59-7	98+%	25g	$15.0	2024-07-24
ChemFaces	CFN98197-100mg	2-Ethylhexyl trans-4-methoxycinnamate	83834-59-7	>=98%	100mg	$70
Cooke Chemical	A3976812-5ML	2-Ethylhexyl trans-4-methoxycinnamate	83834-59-7	98%	5ml	RMB 39.20	2023-09-07
Crysdot LLC	CD12026555-100g	(E)-2-Ethylhexyl 3-(4-methoxyphenyl)acrylate	83834-59-7	95+%	100g	$125
Enamine	EN300-22794950-0.05g	2-ethylhexyl (2E)-3-(4-methoxyphenyl)prop-2-enoate	83834-59-7	95%	0.05g	$148.0	2024-06-20
eNovation Chemicals LLC	D511861-250ml	2-Ethylhexyl trans-4-methoxycinnamate	83834-59-7	97%	250ml	$221	2022-09-06
MedChemExpress	HY-B1234A-25g	(E)-Octinoxate	83834-59-7		25g	￥168

2-ethylhexyl (2E)-3-(4-methoxyphenyl)prop-2-enoate Synthesis

Synthetic Circuit 1

4180-23-8

103-11-7

83834-59-7

Reaction Conditions

1.1 Catalysts: Grubbs' catalyst Solvents: Dichloromethane , Decane ; 6 h, 70 °C

Reference

Chemical Plants: High-Value Molecules from Essential Oils

Lummiss, Justin A. M.; et al, Journal of the American Chemical Society, 2012, 134(46), 18889-18891

Synthetic Circuit 2

696-62-8

103-11-7

83834-59-7

Reaction Conditions

1.1 Reagents: Tributylamine Catalysts: Palladium Solvents: Tetrabutylammonium bromide ; 4 h, 120 °C

Reference

An efficient protocol for synthesis of 4-methoxycinnamate in ionic liquid

Wang, Yu Fang; et al, Journal of the Indian Chemical Society, 2013, 90(4), 489-492

Synthetic Circuit 3

696-62-8

103-11-7

83834-59-7

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Palladium (nanoparticles) Solvents: N-Methyl-2-pyrrolidone , Water ; 24 h, 135 °C

Reference

Water-Stabilized Three- and Four-Atom Palladium Clusters as Highly Active Catalytic Species in Ligand-Free C-C Cross-Coupling Reactions

Leyva-Perez, Antonio; et al, Angewandte Chemie, 2013, 52(44), 11554-11559

Synthetic Circuit 4

696-62-8

103-11-7

83834-59-7

Reaction Conditions

1.1 Reagents: Potassium carbonate , Oxygen Catalysts: Tetrabutylammonium bromide , 2453297-41-9 Solvents: Methanol , Water ; 25 min, 160 °C

Reference

Mimics of Pincer Ligands: An Accessible Phosphine-Free N-(Pyrimidin-2-yl)-1,2-azole-3-carboxamide Framework for Binuclear Pd(II) Complexes and High-Turnover Catalysis in Water

Kletskov, Alexey V. ; et al, Inorganic Chemistry, 2020, 59(15), 10384-10388

Synthetic Circuit 5

104-92-7

103-11-7

83834-59-7

Reaction Conditions

1.1 Reagents: Tributylamine Catalysts: Palladium Solvents: Tetrabutylammonium bromide ; 4 h, 120 °C

Reference

An efficient protocol for synthesis of 4-methoxycinnamate in ionic liquid

Wang, Yu Fang; et al, Journal of the Indian Chemical Society, 2013, 90(4), 489-492

Synthetic Circuit 6

104-92-7

103-11-7

83834-59-7

Reaction Conditions

1.1 Catalysts: Tri-tert-butylphosphine , α-Cyclohexylcyclohexanemethanamine , Tris(dibenzylideneacetone)dipalladium Solvents: 1,4-Dioxane

Reference

A Versatile Catalyst for Heck Reactions of Aryl Chlorides and Aryl Bromides under Mild Conditions

Littke, Adam F.; et al, Journal of the American Chemical Society, 2001, 123(29), 6989-7000

Synthetic Circuit 7

104-92-7

103-11-7

83834-59-7

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: Palladium chloride , (3Z)-2-Ethoxy-2,3-dihydro-3-[[(4-methylphenyl)amino]methylene]-4H-1-benzopyran-4… Solvents: Water ; 3 - 4 h, 90 °C

Reference

Chroman-4-one-Based Amino Bidentate Ligand: An Efficient Ligand for Suzuki-Miyaura and Mizoroki-Heck Coupling Reactions in Aqueous Medium

Khan, Danish; et al, European Journal of Organic Chemistry, 2021, 2021(35), 4946-4957

Synthetic Circuit 8

507454-42-4

123-11-5

83834-59-7

Reaction Conditions

1.1 Reagents: Poly(methylhydrosiloxane) Catalysts: Chloro(5,10,15,20-tetrakis(4-chlorophenyl)porphyrinato)iron , Arsine, diphenyl-10-undecen-1-yl-, polymer with ethene Solvents: Toluene ; 20 h, 110 °C

Reference

A newly-designed PE-supported arsine for efficient and practical catalytic Wittig olefination

Wang, Peng; et al, Chemical Communications (Cambridge, 2012, 48(2), 290-292

Synthetic Circuit 9

17333-79-8

14874-70-5

103-11-7

83834-59-7

Reaction Conditions

1.1 Catalysts: Palladium, bis[1,3-dihydro-1,3-bis(2,4,6-trimethylphenyl)-2H-imidazol-2-ylidene]… Solvents: Methanol ; 1 h, 50 °C

Reference

Synthesis of monocarbenepalladium(0) complexes and their catalytic behavior in cross-coupling reactions of aryldiazonium salts

Selvakumar, Kumaravel; et al, Chemistry - A European Journal, 2002, 8(17), 3901-3906

Synthetic Circuit 10

17333-79-8

14874-70-5

103-11-7

83834-59-7

Reaction Conditions

1.1 Catalysts: Palladium diacetate Solvents: Methanol ; 30 min, 25 °C
1.2 25 °C

Reference

Reactivity Patterns of Olefins in the Matsuda-Heck-Reaction and their Impact on the Formation of Pd-Nanoparticles

Mateliene, Lauryna; et al, ChemistrySelect, 2023, 8(20),

Synthetic Circuit 11

17333-79-8

14874-70-5

103-11-7

83834-59-7

Reaction Conditions

1.1 Reagents: Xonotlite (Ca(SiO3).xH2O) Catalysts: Palladium diacetate Solvents: Methanol ; 3 h, 25 °C

Reference

Utilization of Synthetic Calcium-Phyllosilicates as Bifunctional Bases in the Matsuda-Heck Reaction

Brunner, Heiko; et al, ChemCatChem, 2019, 11(2), 698-702

Synthetic Circuit 12

943-89-5

104-76-7

83834-59-7

Reaction Conditions

1.1 Reagents: Oxalyl chloride Solvents: Dichloromethane ; 1.5 h, rt
1.2 overnight, rt

Reference

2-Ethylhexyl-2,4,5-trimethoxycinnamate and di-(2-ethylhexyl)-2,4,5-trimethoxybenzalmalonate as novel UVA filters

Monhaphol, Thitinun; et al, Journal of Pharmacy and Pharmacology, 2007, 59(2), 279-288

Synthetic Circuit 13

24393-56-4

104-76-7

83834-59-7

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: 2-Ethylhexanol ; overnight, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

A Practical, efficient, and atom economic alternative to the Wittig and Horner-Wadsworth-Emmons reactions for the synthesis of (E)-α,β-unsaturated esters from aldehydes

List, Benjamin; et al, Tetrahedron, 2006, 62(2-3), 476-482

Synthetic Circuit 14

3901-07-3

104-76-7

83834-59-7

Reaction Conditions

1.1 Catalysts: Potassium carbonate ; 12 h, 135 °C

Reference

Transformation of Corn Lignin into Sun Cream Ingredients

Yang See, Jie; et al, ChemSusChem, 2021, 14(6), 1586-1594

Synthetic Circuit 15

103-09-3

123-11-5

83834-59-7

Reaction Conditions

1.1 Catalysts: Alumina , Potassium fluoride , Polyethylene glycol Solvents: Ethanol , Water ; 18 - 25 °C

Reference

Study on the catalytic synthesis of 2-ethylhexyl p-methoxycinnamate by KF-Al2O3

Zhaona, Situ; et al, Huaxue Shiji, 2002, 24(5), 307-308

Synthetic Circuit 16

768-60-5

630-08-0

104-76-7

83834-59-7

Reaction Conditions

1.1 Reagents: Dabco Catalysts: Diiron nonacarbonyl , 1,2-Bis[(2,6-diisopropylphenyl)imino]acenaphthene Solvents: Toluene , Tetrahydrofuran ; 10 bar, rt; 36 h, 110 °C

Reference

Iron-catalyzed highly selective hydroalkoxycarbonylation of alkynes using CO as C1 source

Tewari, Tanuja; et al, Catalysis Science & Technology, 2023, 13(19), 5549-5555

Synthetic Circuit 17

1804967-89-2

103-11-7

83834-59-7

Reaction Conditions

1.1 Catalysts: Lithium bromide , Palladium chloride Solvents: N-Methyl-2-pyrrolidone ; 15 h, 160 °C

Reference

General Olefin Synthesis by the Palladium-Catalyzed Heck Reaction of Amides: Sterically Controlled Chemoselective N-C Activation

Meng, Guangrong; et al, Angewandte Chemie, 2015, 54(48), 14518-14522

Synthetic Circuit 18

15795-54-7

104-76-7

83834-59-7

Reaction Conditions

1.1 Catalysts: Ferric chloride hexahydrate Solvents: Nitromethane ; 15 min
1.2 Catalysts: Piperidine ; 15 min

Reference

An expedient stereoselective synthesis of (E)-α,β-unsaturated esters and thioesters using FeCl3·6H2O

Mohite, Amar R.; et al, Tetrahedron Letters, 2017, 58(8), 770-774

Synthetic Circuit 19

104-76-7

24680-50-0

83834-59-7

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: 2,6-Di-tert-butylphenol , Iron(II) phthalocyanine , 1,5,7-Triazabicyclo[4.4.0]dec-5-ene , 4H-1,2,4-Triazolium, 1,4-dimethyl-, iodide (1:1) Solvents: Acetonitrile ; 3 min, rt
1.2 Reagents: Oxygen ; 3 h, rt

Reference

Attractive aerobic access to the α,β-unsaturated acyl azolium intermediate: oxidative NHC catalysis via multistep electron transfer

Ta, L.; et al, Green Chemistry, 2016, 18(3), 686-690

Synthetic Circuit 20

824-94-2

103-11-7

83834-59-7

Reaction Conditions

1.1 Reagents: Tributylamine Catalysts: Palladium chloride Solvents: Tetrabutylammonium bromide ; 4 h, 120 °C

Reference

An efficient protocol for synthesis of 4-methoxycinnamate in ionic liquid

Wang, Yu Fang; et al, Journal of the Indian Chemical Society, 2013, 90(4), 489-492

Synthetic Circuit 21

1071-46-1

123-11-5

83834-59-7

Reaction Conditions

1.1 Catalysts: Piperidine , 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 24 - 48 h, 25 °C
2.1 Catalysts: p-Toluenesulfonic acid Solvents: 2-Ethylhexanol ; overnight, reflux
2.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

A Practical, efficient, and atom economic alternative to the Wittig and Horner-Wadsworth-Emmons reactions for the synthesis of (E)-α,β-unsaturated esters from aldehydes

List, Benjamin; et al, Tetrahedron, 2006, 62(2-3), 476-482

Synthetic Circuit 22

141-82-2

123-11-5

83834-59-7

Reaction Conditions

1.1 Reagents: Piperidine Solvents: Pyridine ; 5 h, reflux
2.1 Reagents: Oxalyl chloride Solvents: Dichloromethane ; 1.5 h, rt
2.2 overnight, rt

Reference

2-Ethylhexyl-2,4,5-trimethoxycinnamate and di-(2-ethylhexyl)-2,4,5-trimethoxybenzalmalonate as novel UVA filters

Monhaphol, Thitinun; et al, Journal of Pharmacy and Pharmacology, 2007, 59(2), 279-288

Synthetic Circuit 23

2033-24-1

123-11-5

83834-59-7

Reaction Conditions

1.1 Solvents: Water
2.1 Catalysts: Ferric chloride hexahydrate Solvents: Nitromethane ; 15 min
2.2 Catalysts: Piperidine ; 15 min

Reference

An expedient stereoselective synthesis of (E)-α,β-unsaturated esters and thioesters using FeCl3·6H2O

Mohite, Amar R.; et al, Tetrahedron Letters, 2017, 58(8), 770-774

2-ethylhexyl (2E)-3-(4-methoxyphenyl)prop-2-enoate Raw materials

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2-ethylhexyl (2E)-3-(4-methoxyphenyl)prop-2-enoate (83834-59-7)

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Wuhan LANDMARK Aromatic co.，Ltd

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Shanghai Aladdin Biochemical Technology Co., Ltd

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Related Categories

Material Chemicals High Polymer Materials

83834-59-7 (2-ethylhexyl (2E)-3-(4-methoxyphenyl)prop-2-enoate) Related Products

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Amadis Chemical Company Limited

(CAS:83834-59-7)2-ethylhexyl (2E)-3-(4-methoxyphenyl)prop-2-enoate

Purity:99%

Quantity:1kg

Price($):237.0